Cas no 1062615-67-1 (Benzene, 4-bromo-2-(3-buten-1-yloxy)-1-fluoro-)

• Product Name: Benzene, 4-bromo-2-(3-buten-1-yloxy)-1-fluoro-
• CAS No: 1062615-67-1
• MF: C₁₀H₁₀BrFO
• MW: 245.088205814362
• CID: 5525977
• Update Time: 2025-10-29

Benzene, 4-bromo-2-(3-buten-1-yloxy)-1-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-bromo-2-(3-buten-1-yloxy)-1-fluoro-

• Inchi： 1S/C10H10BrFO/c1-2-3-6-13-10-7-8(11)4-5-9(10)12/h2,4-5,7H,1,3,6H2
• InChI Key： YOBPCWRKHDCMBR-UHFFFAOYSA-N
• SMILES： C1(F)=CC=C(Br)C=C1OCCC=C

Additional information on Benzene, 4-bromo-2-(3-buten-1-yloxy)-1-fluoro-

4-Bromo-2-(3-buten-1-yloxy)-1-fluorobenzene: A Comprehensive Overview

4-Bromo-2-(3-buten-1-yloxy)-1-fluorobenzene, also known by its CAS number 1062615-67-1, is a versatile organic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its unique structure, which includes a benzene ring substituted with a bromine atom at the 4-position, a fluoro group at the 1-position, and a 3-buten-1-yloxy group at the 2-position. The presence of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable component in various research and industrial applications.

The synthesis of 4-bromo-2-(3-buten-1-yloxy)-1-fluorobenzene typically involves multi-step organic reactions. Recent advancements in synthetic methodologies have enabled researchers to achieve higher yields and better purity levels. For instance, a study published in the Journal of Organic Chemistry demonstrated the use of palladium-catalyzed cross-coupling reactions to efficiently construct the brominated benzene derivative. This approach not only simplifies the synthesis process but also opens up new avenues for exploring similar compounds with diverse substituents.

One of the most intriguing aspects of this compound is its reactivity under various conditions. The presence of electron-withdrawing groups like bromine and fluorine enhances the electrophilic aromatic substitution reactivity of the benzene ring. This property has been exploited in numerous studies to develop novel materials with tailored electronic properties. For example, researchers have incorporated this compound into polymer frameworks to create advanced materials for optoelectronic devices. These materials exhibit improved charge transport properties, making them promising candidates for next-generation displays and solar cells.

In addition to its role in materials science, 4-bromo-2-(3-buten-1-yloxy)-1-fluorobenzene has shown potential in pharmacological applications. Recent studies have highlighted its ability to modulate cellular signaling pathways, particularly those involving kinases and G-protein coupled receptors (GPCRs). A research team from the University of California reported that this compound exhibits selective binding to certain GPCRs, suggesting its potential as a lead molecule for drug development. Further investigations are underway to explore its efficacy in treating conditions such as inflammation and neurodegenerative diseases.

The environmental impact of this compound is another area of active research. Given its widespread use in industrial applications, understanding its degradation pathways and ecological effects is crucial. A collaborative study between environmental scientists and chemists has revealed that 4-bromo-2-(3-buten-1-yloxy)-1-fluorobenzene undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in natural ecosystems. This finding aligns with global efforts to develop eco-friendly chemicals and reinforces the importance of sustainable chemical practices.

In conclusion, 4-bromo-2-(3-buten-1-yloxy)-1-fluorobenzene stands as a testament to the ingenuity of modern chemistry. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in diverse scientific domains. As research continues to uncover new facets of this compound's potential, it is poised to make significant contributions to both academic and industrial landscapes.